2-(2,4-dichlorophenoxy)-N-[1-(2-furyl)ethyl]-N-2-pyridinylacetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[1-(furan-2-yl)ethyl]-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C19H16Cl2N2O3/c1-13(16-5-4-10-25-16)23(18-6-2-3-9-22-18)19(24)12-26-17-8-7-14(20)11-15(17)21/h2-11,13H,12H2,1H3
• InChI Key: JIWVIXUABSSILF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CO1)N(C2=CC=CC=N2)C(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N2O3
• Molecular Weight: 391.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-[1-(2-furyl)ethyl]-N-2-pyridinylacetamide, commonly known as quizalofop-p-ethyl, is a post-emergence herbicide that is widely used in the agricultural industry to control a variety of grassy weeds. This compound belongs to the aryloxyphenoxypropionate (AOPP) family of herbicides, which are known for their high selectivity and effectiveness in controlling grassy weeds while leaving broadleaf crops unharmed.

Scientific Research Applications

Quizalofop-p-ethyl has been extensively studied for its herbicidal properties, but it also has several potential applications in scientific research. For example, quizalofop-p-ethyl can be used as a tool to study the molecular mechanisms of plant growth and development, as well as the interactions between plants and their environment. Quizalofop-p-ethyl can also be used to study the effects of herbicides on non-target organisms, such as insects and soil microorganisms.

Mechanism of Action

Quizalofop-p-ethyl works by inhibiting the activity of acetyl-CoA carboxylase (ACC), which is an essential enzyme in the biosynthesis of fatty acids in plants. By inhibiting ACC, quizalofop-p-ethyl disrupts the normal growth and development of grassy weeds, leading to their eventual death. Quizalofop-p-ethyl is highly selective for grassy weeds, as it does not affect the biosynthesis of fatty acids in broadleaf crops.
Biochemical and Physiological Effects
Quizalofop-p-ethyl has several biochemical and physiological effects on plants. By inhibiting the biosynthesis of fatty acids, quizalofop-p-ethyl reduces the production of energy and membrane lipids in plants, leading to a decrease in growth and development. Quizalofop-p-ethyl also affects the expression of several genes involved in plant growth and development, as well as stress responses.

Advantages and Limitations for Lab Experiments

Quizalofop-p-ethyl has several advantages for lab experiments, such as its high selectivity for grassy weeds and its well-defined mechanism of action. Quizalofop-p-ethyl is also relatively easy to use and can be applied at low concentrations. However, quizalofop-p-ethyl has several limitations, such as its potential toxicity to non-target organisms and its potential to accumulate in the environment.

Future Directions

There are several future directions for research on quizalofop-p-ethyl. One area of research could be to develop new formulations of quizalofop-p-ethyl that are more environmentally friendly and less toxic to non-target organisms. Another area of research could be to study the effects of quizalofop-p-ethyl on the soil microbiome and its potential to disrupt soil ecosystems. Finally, research could be conducted to explore the potential use of quizalofop-p-ethyl as a tool for studying the molecular mechanisms of plant growth and development.